Cas no 2287345-75-7 ({[3-(3-Chloro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine)

• Product Name: {[3-(3-Chloro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• CAS No: 2287345-75-7
• MF: C₁₄H₁₈ClN
• MW: 235.752422809601
• CID: 6483049
• PubChem ID: 137945779
• Update Time: 2025-10-29

{[3-(3-Chloro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-6760663
• 1-[3-(3-Chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• 2287345-75-7
• {[3-(3-chloro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• {[3-(3-Chloro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

• Inchi： 1S/C14H18ClN/c1-10-11(4-3-5-12(10)15)14-6-13(7-14,8-14)9-16-2/h3-5,16H,6-9H2,1-2H3
• InChI Key： UHDMCMYWGZXWHA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)C12CC(CNC)(C1)C2

Computed Properties

• Exact Mass: 235.1127773g/mol
• Monoisotopic Mass: 235.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on {[3-(3-Chloro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

Introduction to the Compound CAS No 2287345-75-7: {[3-(3-Chloro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

The compound with CAS No 2287345-75-7, named {[3-(3-Chloro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bicyclic framework and a substituted amine group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of bicyclic compounds like this one in drug discovery and advanced material synthesis. The presence of the 3-chloro-2-methylphenyl group introduces electronic and steric effects that can be exploited to modulate the compound's reactivity and selectivity in different chemical environments.

The synthesis of this compound involves a series of carefully designed reactions, including Friedel-Crafts alkylation and subsequent amine formation steps. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for use in demanding applications such as catalysis or as intermediates in pharmaceutical development.

One of the most promising aspects of this compound is its potential as a chiral ligand in asymmetric catalysis. The bicyclo[1.1.1]pentane framework provides a rigid chiral environment that can enhance enantioselectivity in various catalytic processes, making it a valuable tool for synthesizing enantiopure pharmaceuticals.

Moreover, the methylamine group at the terminus of the molecule offers additional functionalization opportunities, enabling the attachment of other functional groups or polymers for tailored applications in materials science.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed key interactions between the chlorine substituent and the bicyclic framework, which play a critical role in determining its chemical reactivity.

In summary, CAS No 2287345-75-7 represents a versatile and highly functionalized organic compound with broad applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working on cutting-edge projects in chemistry and materials science.